2,3,5-Triiodobenzoic acid
2,3,5-Triiodobenzoic acid
2, 3, 5-Triiodobenzoic acid (TIBA, cas 88-82-4) is used as a plant growth regulator and controller. It suppresses somatic embryo formation and postembryonic shoot / root development in Eleutherococcus senticosus. 2, 3, 5-Triiodobenzoic acid (TIBA) is an auxin transport inhibitor, much like its naturally occurring relative Quercetin.
Brand Name:
Vulcanchem
CAS No.:
88-82-4
VCID:
VC0023451
InChI:
InChI=1S/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12)
SMILES:
C1=C(C=C(C(=C1C(=O)O)I)I)I
Molecular Formula:
C7H3I3O2
Molecular Weight:
499.81 g/mol
2,3,5-Triiodobenzoic acid
CAS No.: 88-82-4
Reference Standards
VCID: VC0023451
Molecular Formula: C7H3I3O2
Molecular Weight: 499.81 g/mol
CAS No. | 88-82-4 |
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Product Name | 2,3,5-Triiodobenzoic acid |
Molecular Formula | C7H3I3O2 |
Molecular Weight | 499.81 g/mol |
IUPAC Name | 2,3,5-triiodobenzoic acid |
Standard InChI | InChI=1S/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12) |
Standard InChIKey | ZMZGFLUUZLELNE-UHFFFAOYSA-N |
SMILES | C1=C(C=C(C(=C1C(=O)O)I)I)I |
Canonical SMILES | C1=C(C=C(C(=C1C(=O)O)I)I)I |
Colorform | White to off-white amorphous powder Prisms from alcohol |
Melting Point | 225 °C |
Description | 2, 3, 5-Triiodobenzoic acid (TIBA, cas 88-82-4) is used as a plant growth regulator and controller. It suppresses somatic embryo formation and postembryonic shoot / root development in Eleutherococcus senticosus. 2, 3, 5-Triiodobenzoic acid (TIBA) is an auxin transport inhibitor, much like its naturally occurring relative Quercetin. |
Related CAS | 17274-12-3 (hydrochloride salt) |
Solubility | Insoluble in water; slightly soluble in benzene; very soluble in ethanol, ether Very slightly soluble in water In water, 3.61X10-2 mg/L at 15 °C (est) |
Synonyms | 2,3,5-triiodobenzoic acid 2,3,5-triiodobenzoic acid, 14C-labeled 2,3,5-triiodobenzoic acid, ammonia salt 2,3,5-triiodobenzoic acid, potassium salt 2,3,5-triiodobenzoic acid, sodium salt A 20812 A-20812 TIBA |
Vapor Pressure | 1.34X10-7 mm Hg at 25 °C (est) |
Reference | 1: Guerrero JR, Garrido G, Acosta M, Sánchez-Bravo J. Influence of 2,3,5-Triiodobenzoic Acid and 1-N-Naphthylphthalamic Acid on Indoleacetic Acid Transport in Carnation Cuttings: Relationship with Rooting. J Plant Growth Regul. 1999 Dec;18(4):183-190. PubMed PMID: 10688708. 2: McDowell RW, Landolt RR, Kessler WV, Shaw SM. Placental transfer of 2,3,5-triiodobenzoic acid in the rat. J Pharm Sci. 1971 May;60(5):695-9. PubMed PMID: 5125766. 3: Kessler B, Bak R, Cohen A. Flowering in Fruit Trees and Annual Plants as Affected by Purines, Pyrimidines and Triiodobenzoic Acid. Plant Physiol. 1959 Nov;34(6):605-8. PubMed PMID: 16655283; PubMed Central PMCID: PMC541265. |
PubChem Compound | 6948 |
Last Modified | Nov 11 2021 |
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